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Compound of Interest

Compound Name: Sodium hydrogen ferric dtpa

CAS No.: 12389-75-2

Cat. No.: B1401466

Get Quote

Executive Summary
Iron (Fe) is the most chemically unstable micronutrient in hydroponic agriculture. While Fe-

EDTA is the industry standard for cost, it fails rapidly above pH 6.0, leading to "lockout" and

chlorosis. Fe-EDDHA offers extreme stability (pH 3.0–10.[1]0) but at a prohibitive cost and with

significant water staining issues.

Ferric DTPA (Fe-DTPA) occupies the critical "Goldilocks zone" for high-performance

hydroponics (Recirculating Deep Water Culture, NFT, and Dutch Bucket systems). It maintains

stability up to pH 7.5, safeguarding crops against the pH fluctuations common in recirculating

systems while remaining cost-effective.[2] This guide details the chemical logic, preparation

protocols, and stabilization techniques required to deploy Fe-DTPA effectively.

Part 1: Chelation Chemistry & Selection Logic[3]
The Stability Gap
In hydroponic solutions, free Iron (
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) reacts with Hydroxide ions (

) to form insoluble Ferric Hydroxide (

), which precipitates out of solution, becoming unavailable to plant roots. Chelating agents wrap
around the metal ion, protecting it from this reaction.[3][4]

Fe-EDTA: Loses its grip on Iron at pH > 6.[2][5]0. In a system fluctuating to pH 6.5 (common

in tomato cultivation), up to 50% of Iron may precipitate.

Fe-DTPA: The pentadentate ligand structure (5 binding sites) offers a higher stability

constant than EDTA, protecting Iron up to pH 7.5.[2]

Fe-EDDHA: The hexadentate structure holds Iron up to pH 10.0 but is often unnecessary for

hydroponics unless source water alkalinity is extreme.

Comparative Data Analysis
Parameter Fe-EDTA Fe-DTPA Fe-EDDHA

Effective pH Range 3.0 – 6.0 3.0 – 7.5 3.0 – 10.0

Stability Constant

(Log K)
~25.1 ~28.6 ~33.9

Photostability Low
Low (High UV

sensitivity)
High

Primary Application
Foliar sprays; Acidic

substrates

Recirculating

Hydroponics

High-pH Soil;

Aquaponics

Cost Index $
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Select Iron Source

Check System pH Max

pH < 6.0
(Peat, Coco, Drip)

Always < 6.0

pH 6.0 - 7.5
(NFT, DWC, Rockwool)

Fluctuates 6.0-7.5

pH > 7.5
(Aquaponics, Hard Water)

Sustained > 7.5

Use Fe-EDTA
(Cost Effective)

Use Fe-DTPA
(Best Balance)

Use Fe-EDDHA
(Max Stability)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting Iron chelates based on maximum system pH.[1][2][6]

Part 2: Preparation Protocol (Stock Solution)
Objective: Create a concentrated Stock Solution B (Micro) containing Fe-DTPA. Precursor:

Most commercial Fe-DTPA is sold as a yellow-green powder (Sodium Ferric Diethylenetriamine

pentaacetate), typically 10% or 11% Iron by weight.

The Calculation (Targeting 2 ppm in Final Solution)
To achieve 2.0 mg/L (ppm) of elemental Iron in the final reservoir using a 1:100 injection ratio

(common for Dosatron or stock tanks):

Target: 2 mg Fe per Liter of final water.

Concentration Factor: 100x (Stock solution).
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Stock Target: 200 mg Fe per Liter of Stock.

Source Material: 11% Fe-DTPA Powder.

Calculation:

(1.82 g) of powder per Liter of Stock.

Step-by-Step Protocol
Materials:

Fe-DTPA Powder (11%).

Distilled or Reverse Osmosis (RO) Water (EC < 0.1 mS/cm).

Amber Glass or Opaque HDPE Bottle (Critical).

Magnetic Stirrer.

Workflow:

Water Preparation: Heat 50% of the final volume of RO water to 40°C – 50°C. Why: DTPA

dissolves slowly in cold water; heat accelerates the entropy of dissolution.

Weighing: Accurately weigh the Fe-DTPA powder.

Dissolution: Add powder to the warm water while stirring. Do not aerate aggressively (avoids

oxidation). Stir until solution is clear yellow-green.

Volume Adjustment: Top up to final volume with cool RO water.

pH Check: Ensure stock solution pH is between 5.0 and 6.0. Note: If mixing with other

micronutrients (Mn, Zn, Cu), ensure they are compatible sulfates or chelates.

Storage: Immediately transfer to Amber/Opaque containers.

Critical Control Point: Photodegradation
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Fe-DTPA is highly sensitive to UV and Blue light (300–450 nm).[4][7] Exposure causes the

chelate ring to break, releasing Iron which then precipitates as Iron Oxide.[7]

Rule: Never store clear stock bottles in direct light.

Rule: Cover hydroponic reservoirs.

Fe-DTPA Powder
(11% Fe)

Dissolution
(Magnetic Stirrer)

RO Water
(Heated 50°C)

QC Check
(Clear Yellow/Green?)Fail (Undissolved)

Storage
(AMBER BOTTLE)

Pass

Click to download full resolution via product page

Figure 2: Preparation workflow emphasizing the critical storage step.

Part 3: Application & Troubleshooting
Dosing Guidelines

Leafy Greens (Lettuce/Basil): 1.0 – 2.0 ppm Fe.

Fruiting Crops (Tomato/Pepper): 2.0 – 3.0 ppm Fe.

Strawberries: 1.5 – 2.5 ppm Fe.

Compatibility
Fe-DTPA is generally compatible with "Tank B" (Micronutrients + Sulfates + Phosphates).

WARNING: Do not mix Fe-DTPA in high concentration with Calcium Nitrate (Tank A) in the

stock solution. While DTPA is more robust than sulfates, high ionic strength interactions can

still cause instability over time. Keep A and B separate until the final reservoir.
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Troubleshooting Chlorosis
If plants show interveinal chlorosis (yellowing between veins on new leaves), follow this

diagnostic path:

Check pH: Is it > 7.5? If yes, DTPA is failing. Lower pH or switch to EDDHA.

Check Light: Is the reservoir exposed to light? If yes, Fe has photodegraded.[7][8]

Check Root Health: Root rot (Pythium) prevents uptake regardless of chemistry.

Tissue Analysis: Confirm Fe < 50 ppm in dry tissue (Deficiency).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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